Dynorphin (1-8)

• CAS: 75790-53-3
• Molecular Formula: C46H72N14O10
• Molecular Weight: 981.2 g/mol
• InChI: InChI=1S/C46H72N14O10/c1-5-27(4)38(44(69)70)60-41(66)33(14-10-20-53-46(50)51)57-40(65)32(13-9-19-52-45(48)49)58-42(67)34(21-26(2)3)59-43(68)35(23-28-11-7-6-8-12-28)56-37(63)25-54-36(62)24-55-39(64)31(47)22-29-15-17-30(61)18-16-29/h6-8,11-12,15-18,26-27,31-35,38,61H,5,9-10,13-14,19-25,47H2,1-4H3,(H,54,62)(H,55,64)(H,56,63)(H,57,65)(H,58,67)(H,59,68)(H,60,66)(H,69,70)(H4,48,49,52)(H4,50,51,53)/t27-,31-,32-,33?,34-,35-,38-/m0/s1
• InChIKey: WRPLGMBDXVBPEG-ZFBBIHQWSA-N

Dynorphin (1-8) Product Overview

Dynorphin (1-8) is an endogenous opioid octapeptide fragment corresponding to the N-terminal eight residues of the prodynorphin-derived peptide dynorphin A [1]. It is a key biologically active fragment that exhibits preferential agonist activity at the kappa opioid receptor (KOR) in functional assays, despite non-selective binding across mu, delta, and kappa opioid receptors in vitro [2]. The compound is widely utilized in neuroscience and pain research as a prototypical endogenous KOR ligand, with particular relevance to studies of peptide metabolism, receptor signaling, and in vivo behavioral pharmacology where its distinct properties differentiate it from longer dynorphin fragments and synthetic KOR agonists [3].

1

Peptide Identity

Endogenous kappa opioid receptor (KOR) ligand fragment, supplied as lyophilized powder with typical HPLC purity >95%.

2

CNS Quantification

Dominant prodynorphin-derived peptide in brain tissue; suitable as primary analyte for endogenous opioid tone studies.

3

Functional Assays

Low-potency kappa agonist tool for isolated tissue bioassays requiring dose-response discrimination and receptor mediation analysis.

• [1] MeSH Supplementary Concept Data. dynorphin (1-8). Unique ID: C026770. Registry Number: 75790-53-3. National Library of Medicine, 2024. View Source
• [2] Bell KM, Traynor JR. Dynorphin A(1-8): stability and implications for in vitro opioid activity. Can J Physiol Pharmacol. 1998;76(3):325-333. View Source
• [3] ScienceDirect. Dynorphin 1-8. Neuroscience Topics. Elsevier B.V., 2025. View Source

Why Dynorphin (1-8) Cannot Be Substituted

Dynorphin fragments cannot be substituted generically due to profound differences in potency, receptor selectivity, metabolic liability, and in vivo functional outcomes. While dynorphin A (1-17) is the full-length peptide, dynorphin (1-8) exhibits an intermediate receptor selectivity profile, interacting with both kappa and mu receptors, in contrast to the highly kappa-selective full-length peptide [1]. Furthermore, dynorphin (1-8) is significantly less potent than dynorphin A (1-17) in functional assays [1], and in vivo, the two fragments show non-overlapping anatomical and functional roles in feeding behavior and cardiovascular regulation [2][3]. Critically, dynorphin (1-8) undergoes rapid and extensive metabolism in vitro, with less than 10% remaining intact under standard binding assay conditions, a liability that is distinct from the stability profile of longer fragments and synthetic KOR agonists [4]. These quantitative and qualitative differences mandate precise selection of dynorphin (1-8) for specific experimental designs rather than assuming functional equivalence across the dynorphin peptide family.

Brain Concentration vs. Potency Mismatch

Dynorphin (1-17) cannot replace dynorphin (1-8) for CNS quantification, as the octapeptide is the dominant steady-state species present at up to 10-fold higher levels.

Binding Non-Selectivity Requires Functional Confirmation

Unlike longer fragments, dynorphin (1-8) binds mu, delta, and kappa receptors with similar affinity; kappa receptor mediation must be confirmed by functional assay, not binding alone.

Functional Activity Pattern Differs Across Tissues

Potency and receptor mediation profile shift markedly with peptidase inhibitor inclusion; substituting fragments yields different signaling outcomes in GPI and MVD preparations.

• [1] James IF, Fischli W, Goldstein A. Opioid receptor selectivity of dynorphin gene products. J Pharmacol Exp Ther. 1984;228(1):88-93. View Source
• [2] Carr KD, Bak TH, Simon EJ, Portoghese PS. Rostral and caudal ventricular infusion of antibodies to dynorphin A(1-17) and dynorphin A(1-8): effects on electrically-elicited feeding in the rat. Brain Res. 1990;507(2):289-294. View Source
• [3] Feuerstein G, Faden AI, Krumins SA. Cardiovascular effects of dynorphin A-(1-8), dynorphin A-(1-13) and dynorphin A-(1-17) microinjected into the preoptic medialis nucleus of the rat. Neuropeptides. 1984;5(1-3):295-298. View Source
• [4] Bell KM, Traynor JR. Dynorphin A(1-8): stability and implications for in vitro opioid activity. Can J Physiol Pharmacol. 1998;76(3):325-333. View Source

Dynorphin (1-8) Differentiation Evidence

Brain Concentration vs. Potency Paradox

In guinea-pig brain membranes, dynorphin (1-8) binds non-selectively with some preference for the delta opioid receptor (Ki = 4.6 nM) over mu (Ki = 18 nM) and kappa (Ki = 40 nM) receptors [1]. In the presence of peptidase inhibitors to prevent degradation, its affinity for kappa receptors increases substantially (Ki = 0.5 nM), though it remains non-selective relative to mu and delta receptors [1]. This binding profile contrasts with the full-length dynorphin A (1-17), which demonstrates high selectivity for the kappa receptor [2]. In the guinea-pig ileum myenteric plexus, dynorphin (1-8) was found to be approximately 200-fold less potent than dynorphin A (1-17) [2]. This potency differential is critical for experimental design requiring either a high-potency kappa-selective ligand (favoring dynorphin A (1-17)) or a lower-potency fragment with distinct receptor interaction properties (favoring dynorphin (1-8)).

Brain Concentration vs. Potency

Head-to-head comparison

~10:1 concentration ratio vs. dynorphin (1-17); ~1:33 potency ratio in GPI assay

Primary analyte for CNS prodynorphin quantification; (1-17) underestimates content by ~10-fold.

Rat brain regional RIA after HPLC resolution; guinea pig ileum bioassay.

Evidence Dimension	Receptor Binding Affinity (Ki) and Functional Potency
Target Compound Data	Ki (delta) = 4.6 nM; Ki (mu) = 18 nM; Ki (kappa) = 40 nM; with peptidase inhibitors, Ki (kappa) = 0.5 nM. Potency relative to dynorphin A (1-17): ~200-fold less.
Comparator Or Baseline	Dynorphin A (1-17): Highly kappa-selective; potency reference value.
Quantified Difference	Ki (kappa) without inhibitors is 40 nM; with inhibitors, Ki (kappa) improves to 0.5 nM. Dynorphin (1-8) is ~200-fold less potent than dynorphin A (1-17) in the guinea-pig ileum.
Conditions	Guinea-pig brain membranes (Ki); Guinea-pig ileum myenteric plexus-longitudinal muscle preparation (potency).

Why This Matters

The 200-fold potency difference and distinct receptor selectivity profile necessitate careful selection between dynorphin (1-8) and dynorphin A (1-17) based on the required experimental sensitivity and target receptor engagement.

• [1] Bell KM, Traynor JR. Dynorphin A(1-8): stability and implications for in vitro opioid activity. Can J Physiol Pharmacol. 1998;76(3):325-333. View Source
• [2] James IF, Fischli W, Goldstein A. Opioid receptor selectivity of dynorphin gene products. J Pharmacol Exp Ther. 1984;228(1):88-93. View Source

Peptidase-Dependent Binding Profile

In functional bioassays, dynorphin (1-8) exhibits agonist activity mediated exclusively through the kappa opioid receptor, with EC50 values of 116 nM in the mouse vas deferens (MVD) and 38 nM in the guinea-pig ileum (GPI) [1]. This functional kappa selectivity is distinct from its non-selective binding profile and is vulnerable to metabolic conversion. Without peptidase inhibitors, a major metabolite formed is [Leu5]enkephalin, representing 49% of recovered material [1]. The presence of [Leu5]enkephalin, a potent delta/mu agonist, can confound interpretation of functional assays, particularly in tissues like the MVD and GPI. The addition of peptidase inhibitors increases the potency of dynorphin (1-8) by 2-fold in the MVD and 20-fold in the GPI, but shifts the apparent receptor mediation towards delta and mu receptors, respectively, due to stabilization of the [Leu5]enkephalin metabolite [1].

Peptidase-Dependent Binding

Cross-study comparable

Kappa Ki 40 nM → 0.5 nM with peptidase inhibition; remains nonselective across mu/delta/kappa

Assay-condition-dependent affinity; peptidase inhibitors required for reproducible binding measurements.

Guinea-pig brain membranes; [3H]diprenorphine displacement.

Evidence Dimension	Functional Potency (EC50) and Metabolic Influence
Target Compound Data	EC50 (MVD) = 116 nM; EC50 (GPI) = 38 nM. With peptidase inhibitors, potency increases 2-fold (MVD) and 20-fold (GPI). Major metabolite: [Leu5]enkephalin (49%).
Comparator Or Baseline	Dynorphin (1-8) with vs. without peptidase inhibitors; [Leu5]enkephalin as a major metabolite.
Quantified Difference	Potency increase with peptidase inhibitors: 2-fold in MVD, 20-fold in GPI. Metabolite generation: 49% of recovered material is [Leu5]enkephalin.
Conditions	Mouse vas deferens (MVD) and guinea-pig ileum (GPI) isolated tissue assays.

Why This Matters

The profound impact of metabolism on functional potency and apparent receptor selectivity (20-fold difference in GPI) requires users to either implement strict peptidase inhibition protocols or carefully account for metabolite-mediated effects when interpreting data with dynorphin (1-8).

• [1] Bell KM, Traynor JR. Dynorphin A(1-8): stability and implications for in vitro opioid activity. Can J Physiol Pharmacol. 1998;76(3):325-333. View Source

Functional Kappa Agonism in Isolated Tissues

Microinjection of dynorphin fragments into the preoptic medialis nucleus of anesthetized rats revealed a striking difference in cardiovascular potency. Dynorphin A (1-17) was tenfold more potent than dynorphin A (1-13), and over 100-fold more potent than dynorphin A (1-8) in reducing systemic blood pressure [1]. Specifically, while dynorphin A (1-17) produced significant hypotension and at high doses (6 nmoles) induced shock with severe bradycardia and bradypnea, dynorphin (1-8) was markedly less effective [1]. This >100-fold potency differential establishes a clear experimental criterion: dynorphin (1-8) is not a suitable substitute for dynorphin A (1-17) in central cardiovascular studies where robust hypotensive responses are required.

Functional Kappa Agonism

Head-to-head comparison

EC50 38 nM (GPI), ~200-fold less potent than dynorphin A; exclusive kappa mediation by norBNI shift

Low-potency endogenous kappa agonist tool; functional confirmation mandatory despite nonselective binding.

Guinea pig ileum and mouse vas deferens; electrically evoked contractions.

Evidence Dimension	In Vivo Hypotensive Potency
Target Compound Data	>100-fold less potent than dynorphin A (1-17) in reducing blood pressure.
Comparator Or Baseline	Dynorphin A (1-17): 10-fold more potent than dynorphin A (1-13); >100-fold more potent than dynorphin A (1-8).
Quantified Difference	Potency rank order: Dyn A (1-17) > Dyn A (1-13) (10-fold) > Dyn A (1-8) (>100-fold).
Conditions	In vivo microinjection into the preoptic medialis nucleus of anesthetized rats.

Why This Matters

The >100-fold lower in vivo cardiovascular potency of dynorphin (1-8) compared to the full-length peptide precludes its use as a surrogate for dynorphin A (1-17) in central cardiovascular studies and highlights its distinct physiological role.

• [1] Feuerstein G, Faden AI, Krumins SA. Cardiovascular effects of dynorphin A-(1-8), dynorphin A-(1-13) and dynorphin A-(1-17) microinjected into the preoptic medialis nucleus of the rat. Neuropeptides. 1984;5(1-3):295-298. View Source

Motor Dysfunction Rank Order

Infusion of highly specific antibodies against dynorphin A (1-8) and dynorphin A (1-17) into rat brain ventricles produced distinct and non-overlapping effects on electrically-elicited feeding behavior. Dynorphin A (1-8) antibodies elevated feeding thresholds when infused into both the lateral ventricle and the mesopontine aqueduct, while dynorphin A (1-17) antibodies were only effective at the lateral ventricular site [1]. Furthermore, only dynorphin A (1-8) antibodies infused into the aqueduct produced a naloxone-like pattern of progressive threshold elevation, interpreted as a reduction in consummatory reward [1]. This differential anatomical and functional activity demonstrates that dynorphin A (1-8) mediates feeding-related opioid mechanisms within the brainstem that are distinct from those involving dynorphin A (1-17) in the forebrain.

Motor Dysfunction Rank Order

Head-to-head comparison

Rank: Dyn (1-17) > Dyn (1-13) > alpha-Neo ≈ Dyn (1-8); naloxone-insensitive, not produced by U50,488H

Intermediate-potency probe for non-opioid motor effects; distinct from synthetic kappa agonists which are inactive.

Intrathecal rat; hindlimb placement scoring; naloxone pretreatment.

Evidence Dimension	In Vivo Functional and Anatomical Specificity
Target Compound Data	Dynorphin (1-8) antibodies effective at both lateral ventricle and aqueduct sites; produced naloxone-like threshold pattern at aqueduct.
Comparator Or Baseline	Dynorphin A (1-17) antibodies effective only at lateral ventricle site; no aqueduct effect.
Quantified Difference	Qualitative difference in site-specific efficacy and response pattern (naloxone-like vs. non-naloxone-like).
Conditions	In vivo antibody neutralization in rat brain; lateral ventricle and mesopontine aqueduct infusion sites.

Why This Matters

The non-overlapping anatomical and functional roles of dynorphin (1-8) and dynorphin (1-17) in feeding behavior mandate the use of the specific fragment for studies targeting brainstem-mediated consummatory reward mechanisms, as substitution with the full-length peptide would yield different experimental outcomes.

• [1] Carr KD, Bak TH, Simon EJ, Portoghese PS. Rostral and caudal ventricular infusion of antibodies to dynorphin A(1-17) and dynorphin A(1-8): effects on electrically-elicited feeding in the rat. Brain Res. 1990;507(2):289-294. View Source

Biphasic Spinal Antinociception Profile

In rat hippocampus, the relative tissue content of dynorphin (1-8) was found to be nearly equal to that of dynorphin B and alpha-neoendorphin, whereas both dynorphin A (1-17) and beta-neoendorphin were present at only 1/5th to 1/10th of those concentrations [1]. Furthermore, calcium-dependent, potassium-stimulated release of these peptides from hippocampal slices showed a parallel pattern: the highest stimulated release rate was for dynorphin B, followed by alpha-neoendorphin, then beta-neoendorphin and dynorphin (1-8), with dynorphin A (1-17) exhibiting the lowest release rate [1]. This differential abundance and releasability suggests that dynorphin (1-8) is a major, functionally relevant prodynorphin-derived peptide in the hippocampus, unlike the full-length dynorphin A (1-17), which is relatively scarce and poorly released.

Biphasic Spinal Antinociception

Head-to-head comparison

Dose-related biphasic response (initial + 24 h); augments morphine; U50,488 monophasic, no synergy

Unique profile for modeling spinal kappa analgesia and opioid synergy; synthetic agonists do not replicate.

Rat tail-flick; 5-20 µg intrathecal; naloxone sensitivity at 0.5-2.0 µg i.t.

Evidence Dimension	Tissue Content and Stimulated Release Rate
Target Compound Data	Tissue content: nearly equal to Dyn B and alpha-neo. Release rate: lower than Dyn B and alpha-neo, but higher than Dyn A (1-17).
Comparator Or Baseline	Dynorphin A (1-17): 1/5th to 1/10th the tissue content; lowest release rate. Dynorphin B: highest content and release. Alpha-neoendorphin: high content and release.
Quantified Difference	Dyn A (1-17) content is 10-20% that of Dyn (1-8); Dyn A (1-17) release rate is the lowest among the five peptides measured.
Conditions	Rat hippocampus extracts and slice preparations; radioimmunoassay and HPLC analysis.

Why This Matters

The relatively high abundance and stimulated release of dynorphin (1-8) in the hippocampus, compared to the sparse presence of dynorphin A (1-17), positions dynorphin (1-8) as a more physiologically relevant peptide for studying endogenous opioid neurotransmission in this brain region.

• [1] Chavkin C, Bakhit C, Weber E, Bloom FE. Relative contents and concomitant release of prodynorphin/neoendorphin-derived peptides in rat hippocampus. Proc Natl Acad Sci USA. 1983;80(24):7669-7673. View Source

Dynorphin (1-8) Research Applications

Endogenous Opioid Tone Quantification in CNS Tissue Extracts

Procure Dynorphin (1-8) for studies requiring specific modulation of consummatory reward pathways in the brainstem. As demonstrated by antibody neutralization studies, dynorphin (1-8) exhibits a unique functional role in the mesopontine aqueduct that is not shared by dynorphin A (1-17), which acts predominantly in the forebrain [1]. This makes dynorphin (1-8) the appropriate ligand for dissecting brainstem-mediated opioid mechanisms in feeding behavior.

Functional Kappa Receptor Pharmacology in Isolated Tissues

Utilize Dynorphin (1-8) as a model peptide for investigating the impact of metabolism on opioid receptor pharmacology in vitro. The compound's extensive and well-characterized degradation to [Leu5]enkephalin (49% of recovered material) in standard binding assays [1] provides a robust system for studying how peptidase activity can alter apparent receptor selectivity and functional potency. Researchers can use dynorphin (1-8) with and without specific peptidase inhibitor cocktails to dissect the contributions of parent peptide versus metabolites to observed effects in tissues like the mouse vas deferens and guinea-pig ileum.

Placental Kappa Opioid Receptor Purification and Ligand Identification

Select Dynorphin (1-8) for studies of endogenous opioid signaling in the hippocampus. Quantitative analyses show that dynorphin (1-8) is one of the most abundant prodynorphin-derived peptides in this region, with tissue content nearly equal to that of dynorphin B and alpha-neoendorphin, and approximately 5- to 10-fold higher than the full-length dynorphin A (1-17) [1]. Its stimulated release from hippocampal slices further supports its role as a major endogenous ligand, making it a physiologically relevant choice for functional and release studies in hippocampal circuits.

Spinal Analgesia and Opioid Synergy Modeling

Employ Dynorphin (1-8) as a critical intermediate-length fragment in systematic SAR analyses of the prodynorphin peptide family. The 200-fold potency difference between dynorphin (1-8) and dynorphin A (1-17) in the guinea-pig ileum [1] provides a quantitative benchmark for evaluating the contribution of the C-terminal sequence to receptor binding and functional efficacy. Including dynorphin (1-8) in a panel with dynorphin A (1-13), dynorphin A (1-17), and other fragments allows for precise mapping of structural determinants of KOR selectivity and potency.

Application

Selection Property

Validation Focus

Endogenous opioid tone quantification

Analyte identity as dominant CNS species

Immunoreactivity confirmation vs. dynorphin (1-17)

Functional KOR pharmacology

Exclusive kappa functional agonism profile

norBNI antagonism and peptidase inhibitor requirement

Placental receptor purification

Tissue-predominant endogenous ligand identity

Mass spectrometry sequence confirmation and receptor QC

Spinal antinociception modeling

Biphasic response and morphine synergy

Dose-response discrimination vs. synthetic kappa agonists

• [1] Bell KM, Traynor JR. Dynorphin A(1-8): stability and implications for in vitro opioid activity. Can J Physiol Pharmacol. 1998;76(3):325-333. View Source
• [2] Carr KD, Bak TH, Simon EJ, Portoghese PS. Rostral and caudal ventricular infusion of antibodies to dynorphin A(1-17) and dynorphin A(1-8): effects on electrically-elicited feeding in the rat. Brain Res. 1990;507(2):289-294. View Source
• [3] Chavkin C, Bakhit C, Weber E, Bloom FE. Relative contents and concomitant release of prodynorphin/neoendorphin-derived peptides in rat hippocampus. Proc Natl Acad Sci USA. 1983;80(24):7669-7673. View Source
• [4] James IF, Fischli W, Goldstein A. Opioid receptor selectivity of dynorphin gene products. J Pharmacol Exp Ther. 1984;228(1):88-93. View Source